N-(7,7-dimethyl-2-oxabicyclo[3.2.0]heptan-6-yl)-2-methoxy-5-methylbenzenesulfonamide

• IUPAC Name: N-(7,7-dimethyl-2-oxabicyclo[3.2.0]heptan-6-yl)-2-methoxy-5-methylbenzenesulfonamide
• InChI: InChI=1S/C16H23NO4S/c1-10-5-6-12(20-4)13(9-10)22(18,19)17-14-11-7-8-21-15(11)16(14,2)3/h5-6,9,11,14-15,17H,7-8H2,1-4H3
• InChI Key: OLHBIFSDAOLGQC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)S(=O)(=O)NC2C3CCOC3C2(C)C
• Molecular Formula: C16H23NO4S
• Molecular Weight: 325.4 g/mol

Description

N-(7,7-dimethyl-2-oxabicyclo[320]heptan-6-yl)-2-methoxy-5-methylbenzenesulfonamide is a complex organic compound characterized by its unique bicyclic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(7,7-dimethyl-2-oxabicyclo[3.2.0]heptan-6-yl)-2-methoxy-5-methylbenzenesulfonamide typically involves multiple steps. One common approach starts with the preparation of the bicyclic core, 7,7-dimethyl-2-oxabicyclo[3.2.0]heptane, followed by functionalization to introduce the sulfonamide group. The reaction conditions often require the use of strong acids or bases, high temperatures, and specific catalysts to achieve the desired transformations .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch reactions or continuous flow processes. The choice of method depends on factors such as yield, purity, and cost-effectiveness. Optimization of reaction parameters, such as temperature, pressure, and solvent choice, is crucial to maximize efficiency and minimize by-products .

Chemical Reactions Analysis

Types of Reactions

N-(7,7-dimethyl-2-oxabicyclo[3.2.0]heptan-6-yl)-2-methoxy-5-methylbenzenesulfonamide can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can be used to remove oxygen-containing groups or reduce double bonds.

Substitution: This reaction involves the replacement of one functional group with another, often using nucleophilic or electrophilic reagents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH must be carefully controlled to achieve the desired outcome .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction could produce amines or alcohols. Substitution reactions can introduce a wide range of functional groups, depending on the nucleophile or electrophile employed .

Scientific Research Applications

N-(7,7-dimethyl-2-oxabicyclo[3.2.0]heptan-6-yl)-2-methoxy-5-methylbenzenesulfonamide has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis, enabling the construction of more complex molecules.

Biology: The compound’s unique structure makes it a candidate for studying enzyme interactions and protein binding.

Industry: It may be used in the production of advanced materials, such as polymers or coatings, due to its stability and reactivity.

Mechanism of Action

The mechanism by which N-(7,7-dimethyl-2-oxabicyclo[3.2.0]heptan-6-yl)-2-methoxy-5-methylbenzenesulfonamide exerts its effects involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound’s bicyclic structure allows it to fit into binding sites with high specificity, potentially inhibiting or activating biological pathways .

Comparison with Similar Compounds

Similar Compounds

• N-(7,7-dimethyl-2-oxabicyclo[3.2.0]heptan-6-yl)-N-propylsulfamoyl chloride
• 7,7-dimethyl-2-oxabicyclo[3.2.0]heptan-6-ol
• 7-Oxabicyclo[4.1.0]heptan-2-one

Uniqueness

Compared to these similar compounds, N-(7,7-dimethyl-2-oxabicyclo[32Its methoxy and sulfonamide groups provide additional sites for chemical modification, making it a versatile intermediate in organic synthesis .